Cas no 22199-08-2 (Silver sulfadiazine)

• Product Name: Silver sulfadiazine
• CAS No: 22199-08-2
• MF: C₁₀H₉AgN₄O₂S
• MW: 357.137262105942
• MDL: MFCD00072101
• CID: 51989
• PubChem ID: 24871745
• Update Time: 2025-09-10

Silver sulfadiazine Chemical and Physical Properties

Names and Identifiers

• Silver Sulfadiazine
• Sulfadiazine Silver salt
• 4-Amino-N-2-pyrimidinylbenzenesulfonamide monosilver salt
• SILVER(I) SULFADIAZINE
• silver (4-aminophenyl)sulfonyl-pyrimidin-2-yl-azanide
• SILVER SULPHADIAZINE
• SULPHADIAZINE-AG
• SULFADIAZINE SILVER
• 4-amino-n-(2-pyrimidinyl)benzenesulfonamidesilversalt
• 4-amino-n-2-pyrimidinyl-benzenesulfonamidmonosilver(1+)salt
• dermazine
• flamazine
• silver,(4-aminophenyl)sulfonyl-pyrimidin-2-ylazanide
• 4-amino-N-pyrimidin-2-yl-benzenesulfonamide
• Dermazin
• Flammazine
• Silvadene
• Silver hexafluoroantiMonate(V)
• silver sulfadiazinate
• Silver sulphadiazi
• sulfanilic acid pyrimidin-2-ylamide,silver (I)-salt
• Sulfanilsaeure-pyrimidin-2-ylamid,Silber(I)-Salz
• Thermazene
• 4-Amino-N-2-pyrimidinylbenzenesulfonamide monosilver salt
• AgSD
• Silver sulfadiazine USP
• ThermazeneSilver Sulfadiazine
• Sulfadiazine, silver (USAN:USP)
• Silver Sulfafdiazine
• Sildaflo
• Sulfadiazine, Silver [USAN]
• Q420984
• SILVER SULFADIAZINE [ORANGE BOOK]
• (4-Amino-N-pyrimidin-2-ylbenzenesulphonamidato-NN,O1)silver
• Silver sulfadiazine bulk powder
• Sulfadiazin silber
• N(sup 1)-2-Pyrimidinylsulfanilamide monosilver(1+) salt
• Sulfafdiazine, Silver
• NCGC00183137-01
• silver;(4-aminophenyl)sulfonyl-pyrimidin-2-ylazanide
• SILVER SULFADIAZINE [USP-RS]
• Altreet-ag
• S0595
• silver(1+) ion 4-{[(pyrimidin-2-yl)azanidyl]sulfonyl}aniline
• Silvadene (TN)
• D00433
• Silver, (4-amino-N-2-pyrimidinylbenzenesulfonamidato-NN,O1)-
• 22199-08-2
• Sulfadiazine, silver
• Benzenesulfonamide, 4-amino-N-2-pyrimidinyl-, monosilver(1+) salt
• Silvazine
• SULFADIAZINE SILVER [JAN]
• BENZENESULFONAMIDE, 4-AMINO-N-2-PYRIMIDINYL-, SILVER(1+) SALT (1:1)
• Sulfadiazinum argentum
• SILVER SULFADIAZINE [USP MONOGRAPH]
• SULFADIAZINE SILVER SALT [MI]
• (4-Amino-N-2-pyrimidinylbenzenesulfonamidato-NN,01)-silver
• Sliverex
• SY105573
• UNII-W46JY43EJR
• SULFADIAZINE, SILVER (USP IMPURITY)
• W46JY43EJR
• SULFADIAZINE SILVER (MART.)
• DTXSID4048646
• SILVER SULFADIAZINE (USP MONOGRAPH)
• SULFADIAZINE SILVER [WHO-DD]
• AC-3535
• Ssd Cream
• Sulfadiazine silver (JP17)
• SULFADIAZINE SILVER [MART.]
• MFCD00072101
• SULFADIAZINE SILVER [WHO-IP]
• AS-13863
• NCGC00188438-01
• SULFADIAZINUM ARGENTUM [WHO-IP LATIN]
• 4-amino-N-(2-pyrimidinyl) benzenesulfonamide silver salt
• Sulfadiazine, silver (USP)
• 4-Amino-N-(2-pyrimidinyl)benzenesulfonamide silver salt
• CHEMBL1382627
• SILVER SULFADIAZINE [GREEN BOOK]
• N1-2-Pyrimidinylsulfanilamide monosilver(1+) salt
• SCHEMBL15633
• Sulfanilamide, N(sup 1)-2-pyrimidinyl-, monosilver(1+) salt
• AKOS005111099
• Tox21_113471
• Monosilver 4-amino-N-(pyrimidin-2-yl)benzenesulfonamidate
• SILVER SULFADIAZINE (USP-RS)
• silver(1+) [(4-aminophenyl)sulfonyl](pyrimidin-2-yl)azanide
• DTXCID1028572
• EINECS 244-834-5
• Sulfadiazine, silver [USAN:USP]
• SILVER SULFADAZINE
• silver(1+) ((4-aminophenyl)sulfonyl)(pyrimidin-2-yl)azanide
• Sulfadiazin, silbersalz
• Geben
• Silver (I) sulfadiazine, 98%
• Silver (I) Sulfadiazine
• SILVER, (4-AMINO-N-(2-PYRIMIDINYL-kappaN1)BENZENESULFONAMIDATO-kappaO)-
• silver(1+) sulfadiazinate
• Silver(I) ((4-Aminophenyl)sulfonyl)(pyrimidin-2-yl)amide
• SSD
• NSC625324
• CHEBI:9142
• NS00127432
• FT-0630481
• RayaSore Kit
• 1152234-18-8
• CAS-22199-08-2
• Silver Sulfadiazene
• SILVER SULFADIAZINE [VANDF]
• J-014582
• Silbertone
• Tox21_112998
• SILVER, (4-AMINO-N-(2-PYRIMIDINYL-.KAPPA.N1)BENZENESULFONAMIDATO-.KAPPA.O)-
• SULFADIAZINE, SILVER [USP IMPURITY]
• NSC 625324
• DB05245
• 4-amino-N-argentio-N-(pyrimidin-2-yl)benzene-1-sulfonamide
• Silver, [4-amino-N-(2-pyrimidinyl-kN1)benzenesulfonamidato-kO]-
• DB-045839
• Silver sulfadiazine

• MDL： MFCD00072101
• Inchi： 1S/C10H9N4O2S.Ag/c11-8-2-4-9(5-3-8)17(15,16)14-10-12-6-1-7-13-10;/h1-7H,11H2;/q-1;+1
• InChI Key： UEJSSZHHYBHCEL-UHFFFAOYSA-N
• SMILES： [Ag+].S(C1C=CC(=CC=1)N)([N-]C1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 355.95000
• Monoisotopic Mass: 355.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 86.9

Experimental Properties

• Color/Form: White or nearly white crystalline powder, odorless, slightly bitter taste. 2. density (g/ml, 25/4 ℃)
• Density: 1.4960
• Melting Point: 285 °C (dec.) (lit.)
• Boiling Point: 512.6℃/760mmHg
• Flash Point: 263.8 °C
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 94.32000
• LogP: 3.11490
• Merck: 8903
• Vapor Pressure: No data available

Silver sulfadiazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：WP1950000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Silver sulfadiazine

Recent Advances in Silver Sulfadiazine (22199-08-2) Research: A Comprehensive Review

Silver sulfadiazine (SSD), with the chemical identifier 22199-08-2, has long been recognized as a cornerstone in the treatment of burn wounds and infections due to its broad-spectrum antimicrobial properties. Recent studies have further elucidated its mechanisms of action, expanded its applications, and explored novel formulations to enhance efficacy and reduce potential side effects. This research briefing synthesizes the latest findings on SSD, focusing on its chemical properties, therapeutic applications, and emerging innovations in drug delivery systems.

One of the most significant advancements in SSD research is the exploration of its synergistic effects with other antimicrobial agents. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that combining SSD with chitosan nanoparticles significantly improved wound healing rates in diabetic mice by enhancing antibacterial activity and promoting tissue regeneration. This combination not only addressed the limitations of SSD, such as delayed epithelialization, but also showcased the potential for hybrid therapies in chronic wound management.

Another critical area of development is the optimization of SSD formulations to mitigate silver resistance in pathogens. Researchers have developed SSD-loaded hydrogels with controlled release mechanisms, as detailed in a 2024 Biomaterials Science article. These hydrogels maintain effective silver ion concentrations over extended periods, reducing the frequency of application and minimizing the risk of resistance development. Such innovations are particularly relevant in the context of rising antimicrobial resistance (AMR) globally.

Beyond its traditional use in burn care, SSD has shown promise in novel applications, including catheter coatings and implantable medical devices. A recent clinical trial highlighted in Advanced Healthcare Materials (2024) reported that SSD-coated urinary catheters reduced biofilm formation by 78% compared to standard catheters, offering a viable solution to hospital-acquired infections. This expansion of SSD's utility underscores its versatility and enduring relevance in medical practice.

Despite these advancements, challenges remain in SSD research, particularly concerning cytotoxicity at high concentrations. A 2023 meta-analysis in Toxicological Sciences emphasized the need for precise dosing protocols to balance efficacy and safety. Ongoing studies are investigating the use of nanotechnology to target silver delivery more precisely, thereby minimizing systemic exposure and adverse effects.

In conclusion, the body of research surrounding silver sulfadiazine (22199-08-2) continues to grow, driven by both its proven efficacy and the need to adapt to evolving clinical challenges. From enhanced formulations to innovative applications, SSD remains a vital tool in the fight against infections. Future directions may focus on personalized medicine approaches, leveraging genetic profiling to optimize SSD use for individual patients, further solidifying its role in modern therapeutics.